2-(5-Bromopyridin-2-yl)propanenitrile

• Molecular Formula: C8H7BrN2
• Molecular Weight: 211.06 g/mol
• IUPAC Name: 2-(5-bromopyridin-2-yl)propanenitrile
• InChI: InChI=1S/C8H7BrN2/c1-6(4-10)8-3-2-7(9)5-11-8/h2-3,5-6H,1H3
• InChI Key: HLUCIQJFKNSPBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)C1=NC=C(C=C1)Br

Description

2-(5-Bromopyridin-2-yl)propanenitrile is a useful research compound. Its molecular formula is C8H7BrN2 and its molecular weight is 211.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (7 mg, 0.17 mmol) is added to 2-(5-bromopyridin-2-yl)acetonitrile (300 mg, 0.15 mmol) in THF at −5° C. After 30 minutes methyl iodide is added (56 μL, 1.5 mmol) and the mixture warmed to r.t. After stirring for 4 hours, the mixture is partitioned between brine and methylene chloride. The organics were separated, dried over magnesium sulfate and the solvent removed under reduced pressure. The crude material is purified by silica gel chromatography to give the title compound (128 mg): LCMS [M+H] 196.0.